Cas no 65567-10-4 (1,3-Benzenediol, 2-(1,1-dimethylethyl)-)

• Product Name: 1,3-Benzenediol, 2-(1,1-dimethylethyl)-
• CAS No: 65567-10-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 398309
• PubChem ID: 19910514
• Update Time: 2025-04-19

1,3-Benzenediol, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2-(1,1-dimethylethyl)-
• 2-tert-butylbenzene-1,3-diol
• DTXSID10601229
• FT-0748562
• SCHEMBL419708
• t-butyl resorcinol
• 65567-10-4

• Inchi： 1S/C10H14O2/c1-10(2,3)9-7(11)5-4-6-8(9)12/h4-6,11-12H,1-3H3
• InChI Key： BAKOSPCCAAZZSP-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1C(C)(C)C)O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes